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Compound of Interest

Compound Name: nigrasin |

Cat. No.: B15115651

Nigrosin: A Technical Guide for Laboratory
Applications

For Researchers, Scientists, and Drug Development Professionals
Nigrosin, a mixture of synthetic black dyes, is a versatile and widely utilized tool in various

scientific disciplines. This technical guide provides an in-depth overview of the physical and
chemical characteristics of nigrosin, with a focus on its application in laboratory settings.

Core Characteristics and Properties

Nigrosin is broadly classified into two main types based on its solubility: water-soluble (Nigrosin
WS) and alcohol-soluble. The water-soluble form, also known as Acid Black 2, is most
commonly employed in biological and cytological studies.

Table 1: General Properties of Nigrosin

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15115651?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15115651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Water-Soluble Nigrosin Alcohol-Soluble Nigrosin
Property .

(Acid Black 2) (Solvent Black 5)

Acid Black 2, Nigrosin WS, C.I.  Solvent Black 5, C.I. 50415[3]
Synonyms

50420[1][2] [4]
CAS Number 8005-03-6[1][2][5][6][7] 11099-03-9[8]
Appearance Black powder or crystals[6][9] Black powder

Biological stain (negative

] . o Colorant for lacquers,

Primary Use staining, viability assays)[1][3]

varnishes, and inks[3]

[5]L6]

Table 2: Physicochemical Properties of Water-Soluble Nigrosin (Acid Black 2)

Property Value Source(s)
Molecular Formula C22H14N6Naz209S:2 [11[5]
Molecular Weight 616.49 g/mol [1][5]
Melting Point Not available [7]

560 - 590 nm (in water), 570 -
) ) 580 nm (in 50% ethanol)[10],
Absorption Maximum (Amax) ) [13][10][11][12]
~575 nm (in 50% ethanol)[11],

567 nm[12]

o 1 mg/mL (turbid)[11], 5-10%[2],
Solubility in Water [21197[11]
"Completely soluble"[9]

Solubility in Alcohol Partially soluble[9] 9]

Note: Nigrosin is a complex mixture of phenazine-based compounds, and as such, some of its
properties, like purity, are not precisely defined[2][3].

Experimental Protocols
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Nigrosin's utility in the laboratory is primarily centered around its application as a negative stain
and in cell viability assays.

Negative Staining of Bacteria

Negative staining is a technique where the background is stained, leaving the specimen
untouched and visible against a dark field[14]. This method is particularly useful for visualizing
bacterial capsules, which do not readily take up conventional stains[14][15].

Protocol:

Place a small drop of nigrosin solution (e.g., 10% w/v) onto a clean microscope slide[14][16].

» Aseptically transfer a small amount of bacterial culture to the drop of nigrosin and mix gently
with an inoculating loop[16].

o Use the edge of a second microscope slide to spread the mixture across the first slide,
creating a thin smear[16].

e Allow the smear to air dry completely. Heat fixation is not required and should be avoided as
it can distort the cells[3].

o Observe the slide under a microscope, starting with a lower power objective and moving to
oil immersion for detailed observation[15][16].

Expected Result: Bacterial cells will appear as clear, unstained bodies against a dark grey to
black background[14].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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